Cas no 176674-43-4 (2,5-Bis[(propan-2-yl)oxy]benzoic acid)
176674-43-4 structure
Product Name:2,5-Bis[(propan-2-yl)oxy]benzoic acid
CAS No:176674-43-4
MF:C13H18O4
MW:238.279624462128
CID:2782704
PubChem ID:66775841
Update Time:2024-03-01
2,5-Bis[(propan-2-yl)oxy]benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2,5-Bis[(propan-2-yl)oxy]benzoic acid
-
- Inchi: 1S/C13H18O4/c1-8(2)16-10-5-6-12(17-9(3)4)11(7-10)13(14)15/h5-9H,1-4H3,(H,14,15)
- InChI Key: GMHNGVBCBNFTDU-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1C(=O)O)OC(C)C)C(C)C
Computed Properties
- Exact Mass: 238.12050905g/mol
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55.8
2,5-Bis[(propan-2-yl)oxy]benzoic acid Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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